Cas no 57050-78-9 (Benzothiazole,2-(hexylthio)-)
Benzothiazole,2-(hexylthio)- structure
Product Name:Benzothiazole,2-(hexylthio)-
CAS No:57050-78-9
MF:C13H17NS2
MW:251.410780668259
CID:379554
PubChem ID:148788
Update Time:2025-04-19
Benzothiazole,2-(hexylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(hexylthio)-
- 2-hexylsulfanyl-1,3-benzothiazole
- 2-hexylsulfanylbenzothiazole
- 2-Hexylthiobenzothiazole
- 57050-78-9
- DTXSID20205671
- SCHEMBL11339285
- Benzothiazole, 2-(hexylthio)-
- AKOS027467161
-
- Inchi: 1S/C13H17NS2/c1-2-3-4-7-10-15-13-14-11-8-5-6-9-12(11)16-13/h5-6,8-9H,2-4,7,10H2,1H3
- InChI Key: LLAUXKHRACJDDF-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CCCCCC
Computed Properties
- Exact Mass: 251.08041
- Monoisotopic Mass: 251.08024189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,2-(hexylthio)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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